Cas no 1806663-78-4 (Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate)
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate
-
- Inchi: 1S/C13H13F3O4/c1-3-19-12(18)10-5-9(4-8(2)17)6-11(7-10)20-13(14,15)16/h5-7H,3-4H2,1-2H3
- InChI Key: XMIVXKBRAVUZEX-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C(=O)OCC)C=C(C=1)CC(C)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 354
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003049-1g |
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate |
1806663-78-4 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-78-4): A Comprehensive Overview
Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-78-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits a range of potential applications that make it a subject of intense study and interest.
The molecular structure of Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate consists of a benzoate core substituted with a trifluoromethoxy group at the 5-position and an oxopropyl group at the 3-position. This particular arrangement of functional groups imparts distinct chemical properties that are conducive to various biological activities. The presence of the trifluoromethoxy group, for instance, enhances lipophilicity and metabolic stability, while the oxopropyl moiety contributes to hydrogen bonding capabilities, making the compound a versatile scaffold for drug design.
In recent years, there has been a growing interest in exploring the pharmacological potential of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The specific modifications in Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate are particularly noteworthy, as they fine-tune its interaction with biological targets, thereby enhancing its efficacy and selectivity.
One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. Researchers have been investigating its interactions with enzymes and receptors involved in critical biological pathways. For instance, studies suggest that the trifluoromethoxy group may enhance binding affinity to certain protein targets, making it an attractive candidate for further optimization.
The synthesis of Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.
From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate with its target proteins. These studies provide valuable insights into how structural modifications can influence binding affinity and specificity. By leveraging computational tools, researchers can predict and optimize the pharmacokinetic properties of this compound, thereby accelerating the drug discovery process.
The pharmacokinetic profile of any drug candidate is crucial for its clinical success. Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that it exhibits favorable solubility and bioavailability profiles, which are essential for effective drug delivery. Additionally, its metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing.
In clinical settings, the potential therapeutic applications of Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate are being explored through preclinical studies. These studies aim to validate its efficacy and safety in animal models before human trials can commence. The compound's anti-inflammatory properties have been particularly promising in models of chronic inflammation, where it has demonstrated significant reductions in inflammatory markers.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to enhanced pharmacological activity due to their ability to modulate electronic properties and binding interactions. In Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate, the trifluoromethoxy group plays a pivotal role in enhancing its bioactivity by improving both lipophilicity and metabolic stability.
The future prospects for Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate are promising, with ongoing research aimed at further optimizing its structure-activity relationships (SAR). By employing structure-based drug design strategies, researchers can fine-tune key pharmacophoric elements to improve potency and reduce side effects. Additionally, exploring novel synthetic routes could lead to more cost-effective production methods.
In conclusion, Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate (CAS No. 1806663-78-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.
1806663-78-4 (Ethyl 3-(2-oxopropyl)-5-(trifluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)